Cas no 93700-41-5 (3-Mercaptovaline Ethyl Ester)

• Product Name: 3-Mercaptovaline Ethyl Ester
• CAS No: 93700-41-5
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• CID: 752577
• PubChem ID: 12881267
• Update Time: 2025-06-08

3-Mercaptovaline Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• DL-Valine, 3-mercapto-, ethyl ester
• Valine, 3-mercapto-, ethyl ester
• 93700-41-5
• EN300-7718622
• SCHEMBL4587199
• starbld0001913
• ethyl (2R)-2-amino-3-methyl-3-sulfanylbutanoate
• 210281-90-6
• Ethyl (R)-2-amino-3-mercapto-3-methylbutanoate
• 3-Mercapto-valine ethyl ester
• 3-Mercaptovaline Ethyl Ester

• Inchi： 1S/C7H15NO2S/c1-4-10-6(9)5(8)7(2,3)11/h5,11H,4,8H2,1-3H3/t5-/m1/s1
• InChI Key： BIGXCCFRDGBPJN-RXMQYKEDSA-N
• SMILES： SC(C)(C)[C@@H](C(=O)OCC)N

Computed Properties

• Exact Mass: 177.08234989g/mol
• Monoisotopic Mass: 177.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 227.9±30.0 °C at 760 mmHg
• Flash Point: 91.7±24.6 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

3-Mercaptovaline Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Mercaptovaline Ethyl Ester

Recent Advances in the Study of 3-Mercaptovaline Ethyl Ester (CAS: 93700-41-5)

3-Mercaptovaline Ethyl Ester (CAS: 93700-41-5) is a sulfur-containing amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and biochemical research. Recent studies have focused on its synthesis, structural properties, and biological activities, providing new insights into its utility as a building block for pharmaceuticals and as a tool for studying thiol-related biochemical pathways.

One of the key advancements in the study of 3-Mercaptovaline Ethyl Ester is its role in the synthesis of peptide-based therapeutics. Researchers have demonstrated that this compound can be efficiently incorporated into peptide chains, enhancing their stability and bioactivity. The presence of the thiol group allows for selective modifications, making it a versatile intermediate in the design of targeted drug delivery systems. Recent publications have highlighted its use in the development of enzyme inhibitors and receptor agonists, particularly in the context of neurodegenerative diseases and cancer.

In addition to its applications in drug design, 3-Mercaptovaline Ethyl Ester has been investigated for its antioxidant properties. Studies have shown that the thiol moiety in the compound can scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative stress. This property is particularly relevant in the context of aging-related diseases and inflammatory conditions. Recent in vitro and in vivo experiments have confirmed its efficacy in reducing oxidative damage, paving the way for its potential use as a therapeutic agent or dietary supplement.

The structural characterization of 3-Mercaptovaline Ethyl Ester has also been a focus of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its conformational dynamics and interactions with biological macromolecules. These studies have revealed that the compound exhibits unique binding affinities for certain proteins, suggesting its potential as a probe for studying protein-ligand interactions. Furthermore, computational modeling has provided insights into its electronic properties, aiding in the rational design of derivatives with enhanced biological activity.

Despite these promising findings, challenges remain in the large-scale production and clinical translation of 3-Mercaptovaline Ethyl Ester. Issues such as stability under physiological conditions and potential toxicity need to be addressed through further research. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as on conducting preclinical studies to evaluate its safety profile. Collaborative initiatives between academia and industry are expected to accelerate progress in this area.

In conclusion, 3-Mercaptovaline Ethyl Ester (CAS: 93700-41-5) represents a promising compound with diverse applications in chemical biology and medicinal chemistry. Recent research has expanded our understanding of its synthesis, properties, and biological activities, highlighting its potential as a therapeutic agent and a tool for biochemical studies. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be crucial for realizing its full potential in the field.